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Compound of Interest

Compound Name:
(1,2,2-

Trichlorocyclopropyl)benzene

Cat. No.: B3329976 Get Quote

Technical Support Center: (1,2,2-
Trichlorocyclopropyl)benzene
Disclaimer: Specific experimental and safety data for (1,2,2-Trichlorocyclopropyl)benzene
(CAS No. 65322-28-3) is limited in publicly available literature. The information provided herein

is based on the chemical's structure, data from analogous compounds, and general principles

of laboratory safety and organic synthesis. Researchers should always conduct a thorough risk

assessment before handling this compound and consult with their institution's environmental

health and safety department.

Frequently Asked Questions (FAQs)
Q1: What is (1,2,2-Trichlorocyclopropyl)benzene?

A1: (1,2,2-Trichlorocyclopropyl)benzene is a halogenated aromatic hydrocarbon with the

chemical formula C₉H₇Cl₃.[1] Its structure consists of a benzene ring attached to a

cyclopropane ring which is substituted with three chlorine atoms.

Q2: What are the primary hazards associated with (1,2,2-Trichlorocyclopropyl)benzene?

A2: While specific toxicity data is unavailable, based on its structure, the primary hazards are

expected to be:
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Skin and eye irritation: Similar to other chlorinated organic compounds.

Respiratory tract irritation: If inhaled as a dust or vapor.

Toxicity: Halogenated hydrocarbons and benzene derivatives can have toxic effects.

Benzene itself is a known carcinogen.[2]

Flammability: The related compound, phenylcyclopropane, is a flammable liquid.[3]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: At a minimum, users should wear a lab coat, chemical-resistant gloves (e.g., nitrile or

neoprene), and chemical safety goggles. All handling of the solid or solutions should be done in

a certified chemical fume hood to avoid inhalation of dust or vapors.

Q4: How should I store (1,2,2-Trichlorocyclopropyl)benzene?

A4: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.

Q5: How do I dispose of waste containing (1,2,2-Trichlorocyclopropyl)benzene?

A5: As a halogenated organic compound, it should be disposed of as hazardous waste.[4][5][6]

[7] Collect waste in a designated, labeled container for halogenated organic waste, separate

from non-halogenated waste.[4][5][6][7] Follow all local, state, and federal regulations for

hazardous waste disposal.

Physical and Chemical Properties
Specific experimental data for the physical and chemical properties of (1,2,2-
Trichlorocyclopropyl)benzene are not readily available.[1] The following table summarizes

the available information and provides estimates for related compounds for reference.
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Property
(1,2,2-
Trichlorocycloprop
yl)benzene

Phenylcyclopropan
e (for reference)

1-Chloro-2-
cyclopropylbenzen
e (for reference)

CAS Number 65322-28-3[1] 873-49-4[8] 10292-67-8[9]

Molecular Formula C₉H₇Cl₃[1] C₉H₁₀[8] C₉H₉Cl[9]

Molecular Weight 221.51 g/mol [1] 118.18 g/mol [8] 152.62 g/mol [9]

Boiling Point Not Available[1] 172-173 °C Not Available

Melting Point Not Available[1] -36 °C Not Available

Density Not Available[1] 0.941 g/mL Not Available

Solubility Not Available[1] Insoluble in water Not Available

Experimental Protocols
The following is a hypothetical protocol for the synthesis of a related

dichlorocyclopropylbenzene, which could be a precursor to the title compound. This is for

illustrative purposes only and has not been experimentally validated for this specific compound.

Hypothetical Synthesis of (2,2-Dichlorocyclopropyl)benzene

This procedure is based on the dichlorocyclopropanation of styrene using chloroform and a

strong base.

Materials:

Styrene

Chloroform (CHCl₃)

50% Sodium hydroxide solution (NaOH)

Benzyltriethylammonium chloride (phase transfer catalyst)

Dichloromethane (CH₂Cl₂)
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Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a condenser, combine styrene and benzyltriethylammonium chloride in dichloromethane.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add the 50% sodium hydroxide solution via the dropping funnel while vigorously

stirring the mixture.

After the addition of NaOH, slowly add chloroform from the dropping funnel, maintaining the

temperature below 10 °C.

After the chloroform addition is complete, allow the reaction to warm to room temperature

and stir for an additional 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding deionized water.

Separate the organic layer. Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with deionized water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

Troubleshooting Guides
Issue: Low or no product yield in cyclopropanation
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Possible Cause Suggested Solution

Inefficient stirring
Ensure vigorous mechanical stirring to facilitate

phase transfer catalysis.

Base is not concentrated enough Use a freshly prepared 50% NaOH solution.

Reaction temperature is too high
Maintain the temperature at 0-5 °C during the

addition of reagents.

Decomposition of the carbene intermediate
Ensure slow addition of chloroform to the

reaction mixture.

Inactive phase transfer catalyst Use a fresh, high-purity catalyst.

Issue: Formation of multiple byproducts

Possible Cause Suggested Solution

Side reactions of the carbene
Ensure the reaction is run at a low temperature

and that the chloroform is added slowly.

Polymerization of styrene Use fresh, inhibitor-free styrene.

Impure starting materials Purify starting materials before use.

Visualizations
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Reaction Setup

Reaction

Workup

Purification

Combine styrene, phase transfer catalyst, and CH2Cl2

Cool to 0-5 °C

Slowly add 50% NaOH solution

Slowly add chloroform

Stir at room temperature for 12-16h

Quench with water

Separate layers and extract aqueous phase

Wash and dry organic phase

Concentrate under reduced pressure

Column chromatography
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Waste Generated Is the waste halogenated?

Collect in Halogenated Waste ContainerYes

Collect in Non-Halogenated Waste Container
No

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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